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Compound of Interest

Octadecanoyl Isopropylidene

Glycerol-d5

cat. No.: B15561258

Compound Name:

An In-depth Technical Guide to Octadecanoyl
Isopropylidene Glycerol-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Octadecanoyl Isopropylidene Glycerol-d5,
a deuterated derivative of Octadecanoy! Isopropylidene Glycerol. Due to the limited availability
of a specific Material Safety Data Sheet (MSDS) for the deuterated compound, this document
compiles information from the non-deuterated analogue and related compounds to provide a
thorough understanding of its properties, handling, and applications.

Section 1: Chemical and Physical Properties

Octadecanoyl Isopropylidene Glycerol-d5 is primarily utilized as an internal standard in
gquantitative analyses using techniques such as Nuclear Magnetic Resonance (NMR), Gas
Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry
(LC-MS).[1] Its deuteration provides a distinct mass spectrometric signature, allowing for
accurate quantification of its non-deuterated counterpart.

Table 1: Chemical Identifiers and Properties of Octadecanoyl Isopropylidene Glycerol-d5
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Property Value Source

(2,2-Dimethyl-1,3-dioxolan-4-
IUPAC Name Clearsynth
yl)methyl stearate-d5

(2,2-Dimethyl-1,3-dioxolan-4-
Synonyms Clearsynth
yl)methyl stearate-D5

CAS Number 32852-69-0 (Unlabelled) Clearsynth
Molecular Formula C24H41Ds04 Clearsynth, MedchemExpress
Molecular Weight 403.65 g/mol Clearsynth, MedchemExpress

Table 2: Physical Properties of Related Non-Deuterated Compounds

Property Value Compound Source

] S Isopropylidene
Physical State Oily Liquid ICSC
Glycerol

Isopropylidene
Appearance Colorless ICSC
Glycerol

- ) Isopropylidene
Boiling Point 188-189°C ICSC
Glycerol

] Isopropylidene
Flash Point 80°C (closed cup) ICSC
Glycerol

: (8)-(+)-1,2-O- _ :
Density 1.07 g/cm? (at 25°C) ) ) Sigma-Aldrich
isopropylideneglycerol

I . Isopropylidene
Solubility in Water Miscible ICSC
Glycerol

Section 2: Safety and Handling

While a specific MSDS for Octadecanoyl Isopropylidene Glycerol-d5 is not readily available,
the safety profile is expected to be similar to its non-deuterated counterpart and related
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compounds. It should be handled in accordance with good industrial hygiene and safety

practices.

Table 3: Hazard Information for Related Compounds

Hazard Description Compound Source
o Combustible liquid (S)-(+)-1,2-0- ) )
GHS Classification ) ] Sigma-Aldrich
(Category 4) isopropylideneglycerol
o The substance is Isopropylidene
Eye Irritation o ICSC
irritating to the eyes. Glycerol
The substance can be
) absorbed into the Isopropylidene
Inhalation ) ) ICSC
body by inhalation of Glycerol
its aerosol.
Combustible. Above
80°C, explosive Isopropylidene
Fire Hazard .p ) Propy ICSC
vapor/air mixtures Glycerol
may be formed.
o Reacts with strong Isopropylidene
Reactivity ICSC

oxidants.

Glycerol

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]

» Skin Protection: Wear protective gloves and clothing.[2]

» Respiratory Protection: Use in a well-ventilated area. If aerosol formation is likely, a

NIOSH/MSHA approved respirator may be necessary.[2]

First Aid Measures:

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[2]
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» Skin Contact: Wash off immediately with plenty of water and soap.[2]
e Ingestion: Rinse mouth and drink plenty of water. Do NOT induce vomiting.[2]
« Inhalation: Move to fresh air.

Section 3: Experimental Protocols and Applications

The primary application of Octadecanoyl Isopropylidene Glycerol-d5 is as an internal
standard for mass spectrometry-based quantification.

Generalized Protocol for Use as an Internal Standard in LC-MS/MS:

o Preparation of Stock Solution: Prepare a stock solution of Octadecanoyl Isopropylidene
Glycerol-d5 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1
mg/mL.

e Preparation of Working Solution: Dilute the stock solution to a working concentration (e.g., 1
pg/mL) with the appropriate solvent.

e Sample Preparation:

o To a known volume or weight of the sample (e.g., plasma, tissue homogenate), add a
precise volume of the internal standard working solution.

o Perform the necessary sample extraction procedure (e.g., protein precipitation, liquid-
liquid extraction, solid-phase extraction) to isolate the analyte and internal standard.

o Evaporate the solvent and reconstitute the residue in the mobile phase.
e LC-MS/MS Analysis:
o Inject the prepared sample into the LC-MS/MS system.

o Develop a chromatographic method to separate the analyte from other matrix
components.
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o Optimize the mass spectrometer parameters for the detection of both the analyte and the
deuterated internal standard.

e Quantification:

o Generate a calibration curve by analyzing a series of calibration standards containing
known concentrations of the non-deuterated analyte and a fixed concentration of the
internal standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area for each
standard and the unknown samples.

o Determine the concentration of the analyte in the unknown samples by interpolating from
the calibration curve.

Section 4: Visualizations

General Synthesis Workflow
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Caption: A generalized workflow for the synthesis of Octadecanoyl Isopropylidene Glycerol-
d5.
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Caption: Experimental workflow for using the compound as an internal standard in LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Octadecanoyl Isopropylidene Glycerol-d5 material
safety data sheet (MSDS).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561258#octadecanoyl-isopropylidene-glycerol-d5-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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